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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermal properties of

undecane (C11H24) isomers. Understanding these properties is crucial for a wide range of

applications, from fundamental chemical research to applications in materials science and drug

development where hydrocarbon chains can influence the physical characteristics of

molecules. This document summarizes key quantitative data, details relevant experimental

methodologies, and provides visual representations of experimental workflows.

Introduction to C11H24 Isomers
Undecane is an alkane with the chemical formula C11H24. It exists as 159 structural isomers,

each with the same molecular weight but differing in the arrangement of their carbon atoms.

This structural variation, particularly the degree of branching, significantly influences their

physical and thermal properties. The straight-chain isomer, n-undecane, serves as a

fundamental reference for comparison with its branched counterparts.

Comparative Thermal Properties of Selected
C11H24 Isomers
The following tables summarize the key thermal properties for n-undecane and a selection of

its branched-chain isomers. These isomers have been chosen to illustrate the impact of the
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position and extent of methyl group branching on boiling point, melting point, and enthalpy of

vaporization.

Table 1: Boiling and Melting Points of Selected C11H24 Isomers

Isomer Name Structure Boiling Point (°C) Melting Point (°C)

n-Undecane CH3(CH2)9CH3 196[1] -26[1]

2-Methyldecane
CH3CH(CH3)

(CH2)7CH3
189.2 - 189.3[2][3][4] -48.83 to -48.9[2][4]

3-Methyldecane
CH3CH2CH(CH3)

(CH2)6CH3
188.1 - 189.1[5][6] -92.9[6]

2,2-Dimethylnonane (CH3)3C(CH2)6CH3 177.1 - 178.8[7][8] -

Table 2: Enthalpy of Vaporization of Selected C11H24 Isomers

Isomer Name
Enthalpy of Vaporization
(kJ/mol)

Temperature (K)

n-Undecane 56.2 -

2-Methyldecane 44.4 ± 0.4 328 to 368

3-Methyldecane 44.5 ± 0.4 355

As a general trend, increased branching in alkane isomers leads to a decrease in the boiling

point. This is due to the more compact, spherical shape of branched isomers, which reduces

the surface area available for intermolecular van der Waals forces. Consequently, less energy

is required to overcome these forces and transition from the liquid to the gaseous phase.

Melting points, however, do not follow as regular a pattern, as they are also influenced by the

efficiency of crystal lattice packing. Highly symmetrical isomers can sometimes have unusually

high melting points.

Experimental Protocols
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The determination of the thermal properties of C11H24 isomers relies on established

experimental techniques. Below are detailed methodologies for two key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For the C11H24 isomers, a common and effective method for determining the boiling

point is the Thiele tube method.

Methodology: Thiele Tube Boiling Point Determination

Sample Preparation: A small sample (less than 0.5 mL) of the C11H24 isomer is placed in a

small-diameter test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed within the

test tube containing the sample.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The Thiele tube is gently heated, and the oil circulates, ensuring uniform

temperature distribution.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The temperature is recorded when a continuous and rapid stream of

bubbles is observed.

Cooling and Boiling Point Determination: The heat source is removed, and the liquid is

allowed to cool. The boiling point is the temperature at which the liquid just begins to enter

the capillary tube.
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Workflow for Boiling Point Determination

Sample Preparation

Apparatus Setup

Measurement

Place C11H24 isomer in test tube

Insert inverted capillary tube

Attach test tube to thermometer

Place assembly in Thiele tube

Gently heat Thiele tube

Observe continuous bubble stream

Remove heat and allow to cool

Record temperature at liquid entry into capillary
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Boiling Point Determination Workflow
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Determination of Enthalpy of Vaporization
The enthalpy of vaporization (ΔHvap) is the amount of energy required to transform a given

quantity of a substance from a liquid into a gas at a given pressure. A common method for its

determination is differential scanning calorimetry (DSC).

Methodology: DSC for Enthalpy of Vaporization

Sample Preparation: A small, accurately weighed sample of the C11H24 isomer is

hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a

reference.

Instrument Setup: The sample and reference pans are placed in the DSC cell. The

instrument is programmed with a specific temperature range and heating rate.

Heating Program: The temperature of the DSC cell is increased at a constant rate.

Data Acquisition: The DSC instrument measures the difference in heat flow required to

maintain the sample and reference pans at the same temperature. An endothermic peak is

observed as the sample vaporizes.

Data Analysis: The area under the endothermic peak is integrated. This area is directly

proportional to the enthalpy of vaporization. The enthalpy of vaporization is calculated by

dividing the integrated peak area by the mass of the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15456460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Enthalpy of Vaporization Determination using DSC

Sample Preparation

Instrument Setup
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Program temperature range and heating rate
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Record differential heat flow

Integrate area under the endothermic peak
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Enthalpy of Vaporization Workflow
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Conclusion
The thermal properties of C11H24 isomers are fundamentally linked to their molecular

structure. Increased branching generally lowers the boiling point due to reduced intermolecular

forces. This guide provides a foundational understanding and comparative data for several key

isomers, along with the experimental protocols necessary for their determination. For

professionals in research and drug development, a thorough understanding of these properties

is essential for predicting the behavior of molecules in various physical and chemical

processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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